Cas no 4482-03-5 (2,2',4,4',6,6'-hexamethylbiphenyl, 2,2',4,4',6,6'-hexamethyl-)

• Product Name: 2,2',4,4',6,6'-hexamethylbiphenyl, 2,2',4,4',6,6'-hexamethyl-
• CAS No: 4482-03-5
• MF: C₁₈H₂₂
• MW: 238.367285251617
• MDL: MFCD00506060
• CID: 1516670
• PubChem ID: 226771
• Update Time: 2025-04-21

2,2',4,4',6,6'-hexamethylbiphenyl, 2,2',4,4',6,6'-hexamethyl- Chemical and Physical Properties

Names and Identifiers

• 2,2',4,4',6,6'-Hexamethylbiphenyl, 2,2',4,4',6,6'-hexamethyl-
• 2,2',4,4',6,6'-tetramethylbiphenyl
• 1-(2,4,6-trimethylphenyl)-1-phenylethane
• 2,2',4,4',6,6'-hexamethylbiphenyl
• 1-mesityl-1-phenylethane
• 1-phenyl-1-mesitylethane
• 1-(2,4,6-trimethylphenyl)-2,4,6-trimethylbenzene
• 2,2',4,4',6,6'-hexamethyl-1,1'-biphenyl
• AGN-PC-00LOK1
• Benzene, 1,3,5-trimethyl-2-(1-phenylethyl)-
• 1-mesityl-1-phenyl-ethane
• 1-Mesityl-1-phenyl-aethan
• CTK0J9149
• bimesitylene
• 2,4,6-Trimethyl-1-&lt
• 1-phenyl-aethyl&gt
• -benzol
• 1,1'-BIPHENYL,2,2',4,4',6,6'-HEXAMETHYL-
• 2,4,6-Trimethyl-1-<1-phenyl-aethyl>-benzol
• 2,6,2',4',6'-Hexamethylbiphenyl
• BCP32362
• Biphenyl,2',4,4',6,6'-hexamethyl-
• NSC17529
• MFCD00506060
• NSC-17529
• DS-003579
• 1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethyl-
• Biphenyl, 2,2',4,4',6,6'-hexamethyl-
• Bimesityl;2,2',4,4',6,6'-Hexamethylbiphenyl;1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethyl-
• Bimesityl
• 1,3,5-trimethyl-2-(2,4,6-trimethylphenyl)benzene
• DTXSID00963282
• 1,5-Trimethyl-2-(2',4',6'-trimethylphenyl)benzene
• 2,4,6,2,4,6-Hexamethylbiphenyl
• 4482-03-5
• AS-44351
• 2,4,4',6,6'-Hexamethylbiphenyl, 2,2',4,4',6,6'-hexamethyl-
• AM85773
• CS-0332159
• 2,4,4',6,6'-Hexamethylbiphenyl
• 1, 2,2',4,4',6,6'-hexamethyl-
• AKOS027321300
• A11092
• 2,2',4,4',6,6'-hexamethylbiphenyl, 2,2',4,4',6,6'-hexamethyl-

• MDL： MFCD00506060
• Inchi： 1S/C18H22/c1-11-7-13(3)17(14(4)8-11)18-15(5)9-12(2)10-16(18)6/h7-10H,1-6H3
• InChI Key： CWPWAQJHDDRCKP-UHFFFAOYSA-N
• SMILES： C1(C(C)=CC(C)=CC=1C)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 238.17200
• Monoisotopic Mass: 238.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0230
• Melting Point: 103.5°C
• Boiling Point: 340.97°C (estimate)
• Refractive Index: 1.5820 (estimate)
• PSA: 0.00000
• LogP: 5.20400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives